1-(4-Ethylpiperazin-1-yl)-3-[2-methoxy-4-[[methyl(2-morpholin-4-ylethyl)amino]methyl]phenoxy]propan-2-ol

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-3-[2-methoxy-4-[[methyl(2-morpholin-4-ylethyl)amino]methyl]phenoxy]propan-2-ol
• InChI: InChI=1S/C24H42N4O4/c1-4-26-9-11-28(12-10-26)19-22(29)20-32-23-6-5-21(17-24(23)30-3)18-25(2)7-8-27-13-15-31-16-14-27/h5-6,17,22,29H,4,7-16,18-20H2,1-3H3
• InChI Key: UBNVMPPQDHUAGD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(COC2=C(C=C(C=C2)CN(C)CCN3CCOCC3)OC)O
• Molecular Formula: C24H42N4O4
• Molecular Weight: 450.6 g/mol

Description

1-(4-Ethylpiperazin-1-yl)-3-[2-methoxy-4-[[methyl(2-morpholin-4-ylethyl)amino]methyl]phenoxy]propan-2-ol is a complex organic compound with a variety of applications in scientific research and industry This compound is characterized by its unique structure, which includes a piperazine ring, a methoxyphenyl group, and a morpholine moiety

Preparation Methods

The synthesis of 1-(4-Ethylpiperazin-1-yl)-3-[2-methoxy-4-[[methyl(2-morpholin-4-ylethyl)amino]methyl]phenoxy]propan-2-ol typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the following steps:

Formation of the Piperazine Ring: The piperazine ring is synthesized through the reaction of ethylenediamine with an appropriate alkylating agent.

Introduction of the Methoxyphenyl Group: The methoxyphenyl group is introduced via a nucleophilic substitution reaction, where a methoxy-substituted benzene derivative reacts with a suitable electrophile.

Attachment of the Morpholine Moiety: The morpholine moiety is attached through a nucleophilic substitution reaction involving a morpholine derivative and an appropriate leaving group.

Final Assembly: The final step involves the coupling of the intermediate products to form the desired compound under specific reaction conditions, such as controlled temperature and pH.

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high yield and purity.

Chemical Reactions Analysis

1-(4-Ethylpiperazin-1-yl)-3-[2-methoxy-4-[[methyl(2-morpholin-4-ylethyl)amino]methyl]phenoxy]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles such as halides, amines, or thiols.

Hydrolysis: Hydrolysis reactions can occur under acidic or basic conditions, leading to the cleavage of specific bonds within the molecule.

Common reagents and conditions used in these reactions include solvents like dichloromethane, methanol, and water, as well as catalysts such as palladium on carbon or platinum oxide. The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(4-Ethylpiperazin-1-yl)-3-[2-methoxy-4-[[methyl(2-morpholin-4-ylethyl)amino]methyl]phenoxy]propan-2-ol has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules for various applications.

Biology: It is utilized in biochemical assays and studies to investigate its interactions with biological molecules and pathways.

Medicine: The compound has potential therapeutic applications, particularly in the development of new drugs targeting specific receptors or enzymes.

Industry: It is used in the production of specialty chemicals, agrochemicals, and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Ethylpiperazin-1-yl)-3-[2-methoxy-4-[[methyl(2-morpholin-4-ylethyl)amino]methyl]phenoxy]propan-2-ol involves its interaction with specific molecular targets, such as receptors, enzymes, or ion channels. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action may include signal transduction, gene expression regulation, and metabolic processes.

Comparison with Similar Compounds

1-(4-Ethylpiperazin-1-yl)-3-[2-methoxy-4-[[methyl(2-morpholin-4-ylethyl)amino]methyl]phenoxy]propan-2-ol can be compared with similar compounds, such as:

1-(4-Ethylpiperazin-1-yl)-2-(4-methoxyphenyl)ethanone: This compound shares the piperazine and methoxyphenyl groups but lacks the morpholine moiety, resulting in different chemical properties and applications.

5-((4-Ethylpiperazin-1-yl)methyl)pyridin-2-amine: This compound contains a piperazine ring and an ethyl group but has a pyridine ring instead of a methoxyphenyl group.

2-(4-Methylpiperazin-1-yl)ethan-1-amine: This compound features a piperazine ring with a methyl group and an ethylamine side chain, differing in structure and reactivity.